Cas no 946206-09-3 (N-(3-chlorophenyl)-2-{5-(1H-indol-3-yl)-4-(3-methoxyphenyl)-4H-1,2,4-triazol-3-ylsulfanyl}acetamide)

N-(3-chlorophenyl)-2-{5-(1H-indol-3-yl)-4-(3-methoxyphenyl)-4H-1,2,4-triazol-3-ylsulfanyl}acetamide is a structurally complex heterocyclic compound featuring a triazole core linked to indole and methoxyphenyl moieties, with a sulfanylacetamide side chain. This molecule exhibits potential as a bioactive intermediate in medicinal chemistry, particularly in the development of kinase inhibitors or antimicrobial agents due to its multifunctional groups. The presence of the chlorophenyl and methoxyphenyl substituents enhances its binding affinity to biological targets, while the triazole-indole scaffold contributes to stability and selectivity. Its synthetic versatility allows for further derivatization, making it valuable for structure-activity relationship studies in drug discovery.

N-(3-chlorophenyl)-2-{5-(1H-indol-3-yl)-4-(3-methoxyphenyl)-4H-1,2,4-triazol-3-ylsulfanyl}acetamide structure

946206-09-3 structure

Product Name:N-(3-chlorophenyl)-2-{5-(1H-indol-3-yl)-4-(3-methoxyphenyl)-4H-1,2,4-triazol-3-ylsulfanyl}acetamide

CAS No:946206-09-3

MF:C₂₅H₂₀ClN₅O₂S

MW:489.976602554321

CID:5931528

PubChem ID:4197897

Update Time:2025-06-30

N-(3-chlorophenyl)-2-{5-(1H-indol-3-yl)-4-(3-methoxyphenyl)-4H-1,2,4-triazol-3-ylsulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

- 2-((5-(1H-indol-3-yl)-4-(3-methoxyphenyl)-4H-1,2,4-triazol-3-yl)thio)-N-(3-chlorophenyl)acetamide
- Acetamide, N-(3-chlorophenyl)-2-[[5-(1H-indol-3-yl)-4-(3-methoxyphenyl)-4H-1,2,4-triazol-3-yl]thio]-
- 946206-09-3
- N-(3-chlorophenyl)-2-[[5-(1H-indol-3-yl)-4-(3-methoxyphenyl)-1,2,4-triazol-3-yl]sulfanyl]acetamide
- AKOS024592375
- F0653-0409
- N-(3-chlorophenyl)-2-{[5-(1H-indol-3-yl)-4-(3-methoxyphenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide
- N-(3-chlorophenyl)-2-{5-(1H-indol-3-yl)-4-(3-methoxyphenyl)-4H-1,2,4-triazol-3-ylsulfanyl}acetamide
- Inchi： 1S/C25H20ClN5O2S/c1-33-19-9-5-8-18(13-19)31-24(21-14-27-22-11-3-2-10-20(21)22)29-30-25(31)34-15-23(32)28-17-7-4-6-16(26)12-17/h2-14,27H,15H2,1H3,(H,28,32)
- InChI Key： LVQDBCNUFRQIQR-UHFFFAOYSA-N
- SMILES： C(NC1=CC=CC(Cl)=C1)(=O)CSC1N(C2=CC=CC(OC)=C2)C(C2C3=C(NC=2)C=CC=C3)=NN=1

Computed Properties

Exact Mass: 489.1026238g/mol
Monoisotopic Mass: 489.1026238g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 34
Rotatable Bond Count: 7
Complexity: 690
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 5.2
Topological Polar Surface Area: 110Å²

Experimental Properties

Density: 1.40±0.1 g/cm3(Predicted)
pka: 12.23±0.70(Predicted)

N-(3-chlorophenyl)-2-{5-(1H-indol-3-yl)-4-(3-methoxyphenyl)-4H-1,2,4-triazol-3-ylsulfanyl}acetamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F0653-0409-2μmol	N-(3-chlorophenyl)-2-{[5-(1H-indol-3-yl)-4-(3-methoxyphenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide	946206-09-3	90%+	2μl	$57.0	2023-05-17
Life Chemicals	F0653-0409-1mg	N-(3-chlorophenyl)-2-{[5-(1H-indol-3-yl)-4-(3-methoxyphenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide	946206-09-3	90%+	1mg	$54.0	2023-05-17
Life Chemicals	F0653-0409-2mg	N-(3-chlorophenyl)-2-{[5-(1H-indol-3-yl)-4-(3-methoxyphenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide	946206-09-3	90%+	2mg	$59.0	2023-05-17
A2B Chem LLC	BA71861-1mg	N-(3-chlorophenyl)-2-{[5-(1H-indol-3-yl)-4-(3-methoxyphenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide	946206-09-3		1mg	$245.00	2024-05-20
A2B Chem LLC	BA71861-5mg	N-(3-chlorophenyl)-2-{[5-(1H-indol-3-yl)-4-(3-methoxyphenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide	946206-09-3		5mg	$272.00	2024-05-20

N-(3-chlorophenyl)-2-{5-(1H-indol-3-yl)-4-(3-methoxyphenyl)-4H-1,2,4-triazol-3-ylsulfanyl}acetamide Related Literature

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Additional information on N-(3-chlorophenyl)-2-{5-(1H-indol-3-yl)-4-(3-methoxyphenyl)-4H-1,2,4-triazol-3-ylsulfanyl}acetamide

Research Brief on N-(3-chlorophenyl)-2-{5-(1H-indol-3-yl)-4-(3-methoxyphenyl)-4H-1,2,4-triazol-3-ylsulfanyl}acetamide (CAS: 946206-09-3)

Recent studies on the compound N-(3-chlorophenyl)-2-{5-(1H-indol-3-yl)-4-(3-methoxyphenyl)-4H-1,2,4-triazol-3-ylsulfanyl}acetamide (CAS: 946206-09-3) have highlighted its potential as a novel therapeutic agent in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique triazole and indole moieties, has demonstrated promising biological activities, particularly in targeting specific enzymatic pathways involved in inflammatory and oncogenic processes.

The synthesis and characterization of this compound have been detailed in recent publications, with a focus on its structural optimization to enhance bioavailability and target specificity. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to confirm its molecular structure and purity, ensuring reproducibility for further pharmacological evaluations.

In vitro studies have revealed that N-(3-chlorophenyl)-2-{5-(1H-indol-3-yl)-4-(3-methoxyphenyl)-4H-1,2,4-triazol-3-ylsulfanyl}acetamide exhibits significant inhibitory effects on key enzymes such as cyclooxygenase-2 (COX-2) and protein kinase B (Akt), which are critical in the regulation of inflammation and cell proliferation. These findings suggest its potential application in the treatment of chronic inflammatory diseases and certain types of cancer.

Further investigations into the compound's mechanism of action have utilized molecular docking and dynamics simulations to elucidate its binding interactions with target proteins. These computational studies have provided insights into the structural determinants of its activity, supporting the design of derivatives with improved efficacy and reduced off-target effects.

Preliminary in vivo assessments in rodent models have shown favorable pharmacokinetic profiles, with adequate plasma concentrations and tissue distribution. However, challenges such as metabolic stability and potential toxicity require further optimization and comprehensive toxicological studies before clinical translation.

In conclusion, N-(3-chlorophenyl)-2-{5-(1H-indol-3-yl)-4-(3-methoxyphenyl)-4H-1,2,4-triazol-3-ylsulfanyl}acetamide represents a promising candidate for drug development, with its multifaceted biological activities and well-characterized chemical properties. Ongoing research aims to explore its therapeutic potential in greater depth, addressing current limitations and advancing it toward preclinical development.